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Arsenic Trifluoride: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Arsenic trifluoride (AsF₃) is an inorganic compound with the appearance of a colorless, oily

liquid. It is a powerful fluorinating agent and finds applications in various niche areas of

chemical synthesis and materials science, including as a catalyst and in ion implantation. Its

high toxicity and reactivity necessitate careful handling and a thorough understanding of its

properties. This technical guide provides an in-depth overview of the physical and chemical

properties of arsenic trifluoride, including detailed experimental protocols for its synthesis and

key reactions, to support its safe and effective use in research and development.

Physical Properties of Arsenic Trifluoride
Arsenic trifluoride is a volatile liquid under standard conditions. A summary of its key physical

properties is presented in the table below for easy reference.
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Property Value Reference(s)

Molecular Formula AsF₃ [1]

Molecular Weight 131.917 g/mol [2]

Appearance
Colorless, oily liquid that fumes

in air

Density 2.7 g/cm³

Melting Point -5.9 °C [3]

Boiling Point 57.8 °C [3]

Vapor Pressure 100 mm Hg at 13.2 °C [3]

Solubility
Decomposes in water. Soluble

in ethanol, ether, and benzene.
[1]

Refractive Index Not available

Corrosivity Etches glass [3]

Chemical Properties and Reactivity
Arsenic trifluoride is a highly reactive compound, primarily functioning as a Lewis acid and a

fluorinating agent. Its chemical behavior is dominated by the high electronegativity of the

fluorine atoms and the presence of a lone pair of electrons on the arsenic atom.

Hydrolysis
Arsenic trifluoride reacts readily with water, undergoing hydrolysis to produce arsenous acid

(H₃AsO₃) and hydrofluoric acid (HF). This reaction is vigorous and contributes to the fuming of

AsF₃ in moist air.

Reaction: AsF₃ + 3H₂O → H₃AsO₃ + 3HF

Fluorinating Agent
A key application of arsenic trifluoride is as a fluorinating agent for the conversion of non-

metal chlorides to their corresponding fluorides.[1] It is considered a milder fluorinating agent
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compared to antimony trifluoride (SbF₃).[1] The reaction generally involves the exchange of

chloride for fluoride atoms.

General Reaction: R-Cl + AsF₃ → R-F + AsClₓF₃₋ₓ

Lewis Acid Behavior
The arsenic atom in AsF₃ has an available lone pair of electrons, allowing it to act as a Lewis

base, but more commonly it functions as a Lewis acid, accepting electron pairs from donors.

For example, it reacts with antimony pentafluoride (SbF₅), a strong Lewis acid, to form an

adduct that can be described as the ionic compound [AsF₂]⁺[SbF₆]⁻.[1]

Formation of Fluoroarsenate Complexes
Arsenic trifluoride can react with fluoride ion sources, such as alkali metal fluorides, to form

complex fluoroarsenate anions. For instance, with cesium fluoride (CsF), it forms the

tetrafluoroarsenate(III) anion, [AsF₄]⁻.[1] Similarly, with potassium fluoride (KF), it can form

salts containing the [As₂F₇]⁻ anion.[1]

Experimental Protocols
Synthesis of Arsenic Trifluoride
Several methods are available for the synthesis of arsenic trifluoride. Below are detailed

protocols for two common laboratory-scale preparations.

Method 1: From Arsenic Trioxide and Hydrogen Fluoride

This is a direct and widely cited method for the preparation of arsenic trifluoride.[1]

Reaction: As₂O₃ + 6HF → 2AsF₃ + 3H₂O

Experimental Protocol:

In a fume hood, a reaction vessel made of a material resistant to hydrogen fluoride (e.g., a

fluoropolymer such as PFA or a platinum vessel) is charged with arsenic trioxide (As₂O₃).

The vessel is cooled in an ice bath.
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Anhydrous hydrogen fluoride (HF) is carefully added dropwise or condensed into the

reaction vessel with constant stirring. A stoichiometric excess of HF is typically used to

ensure complete reaction.

The reaction mixture is allowed to warm to room temperature and then gently heated to

facilitate the reaction. The progress of the reaction can be monitored by the cessation of

gas evolution (if any) and the dissolution of the solid As₂O₃.

Upon completion, the arsenic trifluoride is separated from the reaction mixture by

distillation. The distillation should be carried out under anhydrous conditions to prevent

hydrolysis of the product.

The collected arsenic trifluoride can be further purified by fractional distillation.

Method 2: From Arsenic Trichloride and Molten Salts

This method avoids the use of the highly corrosive hydrogen fluoride. A specific example is

provided in a U.S. Patent.[4]

Reaction: AsCl₃ + 3NaF → AsF₃ + 3NaCl (in a molten salt medium)

Experimental Protocol:

A molten salt reactor, preferably lined with a material resistant to AsF₃ such as graphite or

nickel, is charged with a mixture of zinc chloride (700g), potassium chloride (328g), and

sodium fluoride (120g).[4]

The salt mixture is heated to 300 °C to form a molten bath.[4]

Arsenic trichloride (50g) is added to a dropping funnel.[4]

The arsenic trichloride is then vaporized and swept through the molten salt bath using a

slow stream of nitrogen gas.[4]

The effluent gas, containing arsenic trifluoride, is passed through a condenser to collect

the liquid product. The product trap is typically cooled to facilitate condensation.[4]
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The collected arsenic trifluoride can be purified by distillation. The reported purity from

this specific example was 93%.[4]

Key Chemical Reactions of Arsenic Trifluoride
Fluorination of a Non-metal Chloride

Objective: To demonstrate the use of AsF₃ as a fluorinating agent.

Experimental Protocol:

A dry reaction flask equipped with a reflux condenser and a dropping funnel is charged

with the non-metal chloride to be fluorinated (e.g., silicon tetrachloride, SiCl₄).

Arsenic trifluoride is added dropwise to the stirred non-metal chloride at a controlled

temperature. The reaction may be exothermic, so cooling may be necessary.

After the addition is complete, the reaction mixture is stirred for a specified period,

potentially with gentle heating, to drive the reaction to completion.

The progress of the reaction can be monitored by techniques such as GC-MS or NMR

spectroscopy to observe the formation of the fluorinated product.

The fluorinated product is separated from the arsenic chloride/fluoride byproducts by

fractional distillation.

Reaction with Antimony Pentafluoride

Objective: To synthesize the [AsF₂]⁺[SbF₆]⁻ adduct.

Experimental Protocol:

All manipulations should be carried out under an inert and anhydrous atmosphere (e.g., in

a glovebox or using Schlenk line techniques).

Antimony pentafluoride (SbF₅) is placed in a reaction vessel made of a resistant material

(e.g., PFA).
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Arsenic trifluoride is condensed onto the frozen SbF₅ at liquid nitrogen temperature.

The mixture is allowed to slowly warm to room temperature with stirring. A reaction will

occur to form the solid adduct.

The volatile components are removed under vacuum to isolate the [AsF₂]⁺[SbF₆]⁻ salt.

The product can be characterized by techniques such as Raman or solid-state NMR

spectroscopy.

Visualizations
The following diagrams illustrate the synthesis and key reactions of arsenic trifluoride.

Method 1: From Arsenic Trioxide and Hydrogen Fluoride

Method 2: From Arsenic Trichloride and Molten Salts

Arsenic Trioxide (As₂O₃)

Reaction Mixture

Hydrogen Fluoride (HF)

DistillationHeat Arsenic Trifluoride (AsF₃)

Arsenic Trichloride (AsCl₃)

Reaction at 300°CVaporize & Sweep (N₂)

Molten Salt Bath
(e.g., NaF/ZnCl₂/KCl)

CondensationEffluent Gas Arsenic Trifluoride (AsF₃)
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Caption: Workflow for the synthesis of Arsenic Trifluoride.
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Hydrolysis Fluorinating Agent Lewis Acid Reaction Fluoroarsenate Formation
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Caption: Key chemical reactions of Arsenic Trifluoride.

Safety and Handling
Arsenic trifluoride is extremely toxic and corrosive.[3] It is fatal if swallowed, inhaled, or

absorbed through the skin. It is also a severe irritant to the eyes, skin, and respiratory system.

Due to its high toxicity and reactivity, particularly with water, it must be handled with extreme

caution in a well-ventilated fume hood using appropriate personal protective equipment (PPE),

including chemical-resistant gloves, safety goggles, a face shield, and a lab coat. All work

should be conducted under anhydrous conditions to prevent the formation of hydrofluoric acid.

Conclusion
Arsenic trifluoride is a valuable reagent for specialized applications in fluorine chemistry. A

thorough understanding of its physical and chemical properties, as well as strict adherence to

safety protocols, is essential for its handling and use. This guide provides a foundational

understanding to aid researchers, scientists, and drug development professionals in the safe

and effective utilization of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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